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Compound of Interest

Compound Name: 9-Bromoanthracene-d9

Cat. No.: B11762647 Get Quote

This guide provides comprehensive safety and handling information for 9-Bromoanthracene-
d9, intended for researchers, scientists, and professionals in drug development. The safety

data presented is primarily based on the non-deuterated analogue, 9-Bromoanthracene (CAS

No. 1564-64-3), as specific, detailed safety studies on the deuterated compound are not readily

available. This approach is standard practice, assuming that the isotopic labeling does not

significantly alter the chemical's hazardous properties.

Section 1: Chemical and Physical Properties
The fundamental physical and chemical characteristics of 9-Bromoanthracene and its

deuterated form are summarized below. This data is crucial for the safe handling and storage of

the compound.
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Property
9-
Bromoanthracene

9-
Bromoanthracene-
d9

Source

Molecular Formula C14H9Br C14D9Br [1][2]

Molecular Weight 257.13 g/mol 266.18 g/mol [2][3]

CAS Number 1564-64-3 183486-02-4 [2]

Appearance
White to light yellow

crystal powder

Light yellow to yellow

solid

Melting Point 97-100 °C Not available

Boiling Point
389.7 °C at 760

mmHg
Not available

Flash Point 190.3 °C Not available

Density 1.479 g/cm³ Not available

Solubility

Insoluble in water;

slightly soluble in

Chloroform, DMSO,

and Methanol.

Not available

Vapor Pressure
6.28E-06 mmHg at

25°C
Not available

Section 2: Hazard Identification and Classification
9-Bromoanthracene is classified as a hazardous substance. The following table details its

classification according to the Globally Harmonized System (GHS) and the associated hazard

statements.
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Hazard Class GHS Category Hazard Statement Source

Skin Irritation 2
H315: Causes skin

irritation

Eye Irritation 2
H319: Causes serious

eye irritation

Specific target organ

toxicity – single

exposure

3
H335: May cause

respiratory irritation

Germ cell

mutagenicity
2

H341: Suspected of

causing genetic

defects

Signal Word: Warning

Hazard Pictograms:

alt text

alt text

Section 3: Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of 9-Bromoanthracene-
d9 are not publicly available in the provided Safety Data Sheets. The hazard classifications are

based on standardized tests, the methodologies of which are governed by international

guidelines (e.g., OECD Guidelines for the Testing of Chemicals). These studies are typically

conducted by the manufacturer or specialized contract research organizations.

Section 4: Safe Handling and Emergency
Procedures
Proper handling and emergency preparedness are vital when working with 9-
Bromoanthracene-d9.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a respirator if ventilation is inadequate or if dust is generated.

Handling and Storage:

Handle in a well-ventilated area.

Avoid the formation of dust and aerosols.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store locked up.

First-Aid Measures:

If Inhaled: Move the person to fresh air. Get medical attention if you feel unwell.

If on Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation

occurs, get medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Get medical attention.

If Swallowed: Do NOT induce vomiting. Get medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Protective Equipment: Wear self-contained breathing apparatus.

Accidental Release Measures:

Avoid dust formation.

Use personal protective equipment.
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Sweep up and shovel into suitable containers for disposal.

Prevent entry into drains and the environment.

Section 5: Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 9-
Bromoanthracene-d9, from receiving the chemical to its disposal.
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Workflow for Safe Handling of 9-Bromoanthracene-d9
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Handling
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Perform Experiment

Decontaminate Work Area

Store in a Cool, Dry,
Well-Ventilated, Locked Area

Dispose of Waste According
to Regulations

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Follow First-Aid Procedures
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Spill Event
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with Appropriate Materials
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Caption: Logical workflow for the safe handling of 9-Bromoanthracene-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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